1-(2-Methylpyrimidin-4-yl)cyclopropan-1-amine

• Molecular Formula: C8H11N3
• Molecular Weight: 149.19 g/mol
• IUPAC Name: 1-(2-methylpyrimidin-4-yl)cyclopropan-1-amine
• InChI: InChI=1S/C8H11N3/c1-6-10-5-2-7(11-6)8(9)3-4-8/h2,5H,3-4,9H2,1H3
• InChI Key: RUXCKVSKZCYXMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)C2(CC2)N

Description

1-(2-Methylpyrimidin-4-yl)cyclopropan-1-amine is a cyclopropane-containing amine derivative with a 2-methylpyrimidine substituent. Its cyclopropane ring introduces conformational rigidity, which can enhance binding affinity and metabolic stability in bioactive molecules . The hydrochloride salt form (CAS: 1989659-90-6) is commonly used in synthetic workflows to improve solubility and handling .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Methylpyrimidin-4-yl)cyclopropan-1-amine typically involves the cyclopropanation of a suitable pyrimidine derivative. One common method includes the reaction of 2-methylpyrimidine with cyclopropylamine under controlled conditions. The reaction may require catalysts and specific temperature and pressure settings to optimize yield and purity.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. The process is optimized for high yield and cost-effectiveness, ensuring the compound meets the required purity standards for its intended applications.

Chemical Reactions Analysis

Types of Reactions: 1-(2-Methylpyrimidin-4-yl)cyclopropan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are used under basic or acidic conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrimidine oxides, while reduction can produce various amine derivatives.

Scientific Research Applications

1-(2-Methylpyrimidin-4-yl)cyclopropan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2-Methylpyrimidin-4-yl)cyclopropan-1-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Key Findings :

• Synthetic Utility : The hydrochloride salt form (CAS: 1989659-90-6) is preferred in coupling reactions, as demonstrated in the synthesis of acrylamide derivatives for oncogenic K-Ras targeting (e.g., S1-26N-(1-(2-methylpyrimidin-4-yl)piperidin-4-yl)acrylamide) .

Aryl-Substituted Cyclopropanamine Derivatives

Substitution on the cyclopropane ring with aryl groups significantly alters pharmacological and physicochemical properties:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight	CAS Number	Key Properties/Applications
1-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride	2-Fluorophenyl	C₉H₁₁ClFN	187.64	1439897-84-3	Fluorine enhances metabolic stability; used in CNS-targeting agents .
1-(4-Chloro-3-nitrophenyl)cyclopropan-1-amine	4-Chloro-3-nitrophenyl	C₉H₈ClN₂O₂	226.63	900505-08-0	Nitro group introduces polarity; explored in antibacterial scaffolds .
1-[(2-Fluorophenyl)methyl]cyclopropan-1-amine	(2-Fluorophenyl)methyl	C₁₀H₁₂FN	165.21	1439897-84-3	Benzyl substitution increases hydrophobicity; potential use in lipid membrane interactions .

Key Findings :

• Bioactivity : Fluorinated derivatives (e.g., 1-(2-fluorophenyl)cyclopropan-1-amine hydrochloride) show enhanced blood-brain barrier penetration, making them candidates for neurodegenerative disease therapeutics .
• Synthetic Challenges : Nitro-substituted analogs (e.g., 1-(4-chloro-3-nitrophenyl)cyclopropan-1-amine) require careful handling due to reactivity but offer versatile intermediates for further functionalization .

Functionalized Cyclopropanamines in Drug Discovery

The target compound and its analogs are integral to advanced drug candidates:

• BACE1 Inhibitors: 1-(Difluoromethyl)cyclopropan-1-amine (CAS: 35501-83-8) is a key component in β-secretase inhibitors, demonstrating superior binding affinity over non-cyclopropane analogs .
• Kinase Inhibitors : 1-(2-Methylpyrimidin-4-yl)cyclopropan-1-amine derivatives are utilized in CDK2 and K-Ras inhibitors, with cyclopropane rigidity improving target engagement .

Biological Activity

1-(2-Methylpyrimidin-4-yl)cyclopropan-1-amine is a chemical compound with significant potential in pharmacological research. This compound features a cyclopropanamine structure linked to a pyrimidine ring, specifically a 2-methylpyrimidine at the 4-position. Its unique structural properties suggest various biological activities, making it a subject of interest in drug development and therapeutic applications.

• Molecular Formula : C₈H₁₃N₃
• Molecular Weight : Approximately 185.7 g/mol
• Structure : The compound contains a cyclopropane moiety, which contributes to its distinct chemical reactivity and biological properties.

Biological Activity

Research indicates that 1-(2-Methylpyrimidin-4-yl)cyclopropan-1-amine exhibits interactions with various biological macromolecules, potentially influencing enzyme activity and receptor binding. These interactions are crucial for understanding its therapeutic applications.

The compound's mechanism of action likely involves:

• Enzyme Inhibition : It may inhibit specific enzymes, altering metabolic pathways.
• Receptor Binding : It can bind to receptors, modulating their activity and influencing cellular signaling pathways.

Enzyme Inhibition Studies

1-(2-Methylpyrimidin-4-yl)cyclopropan-1-amine has been evaluated for its enzyme inhibition capabilities. Preliminary studies suggest that it may inhibit enzymes involved in critical biochemical pathways, although specific targets have yet to be conclusively identified.

Case Studies

Several case studies have highlighted the potential therapeutic effects of this compound:

• Anticancer Activity : In vitro studies have shown that derivatives of similar structures exhibit antiproliferative effects against various cancer cell lines, suggesting that 1-(2-Methylpyrimidin-4-yl)cyclopropan-1-amine could share similar properties.
• Neuroprotective Effects : Some research indicates potential neuroprotective activities, possibly through modulation of neurotransmitter systems or reduction of oxidative stress.

Comparative Analysis

A comparative analysis with structurally similar compounds reveals unique aspects of 1-(2-Methylpyrimidin-4-yl)cyclopropan-1-amine:

Compound Name	Structural Features	Unique Aspects
1-(2-Methylpyridin-4-YL)cyclopropanamine	Pyridine ring instead of pyrimidine	Different electronic properties due to nitrogen position
1-(4-Methylpyridin-2-YL)cyclopropanamine	Methyl group at different position on the pyridine	Variability in reactivity due to methyl positioning
1-(2-Bromophenyl)cyclopropan-1-amine	Brominated phenyl group	Potentially different biological activity due to halogen presence

The structural uniqueness of 1-(2-Methylpyrimidin-4-yl)cyclopropan-1-amine imparts distinct chemical reactivity and biological properties compared to other similar compounds.